2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-imine

• IUPAC Name: 2-(2-methylphenyl)pyrazol-3-amine
• InChI: InChI=1S/C10H11N3/c1-8-4-2-3-5-9(8)13-10(11)6-7-12-13/h2-7H,11H2,1H3
• InChI Key: WHJNKXYOKRTVKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CC=N2)N
• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• CAS No.: 1333801-83-4

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and refractive index.

Scientific Research Applications

Spectroscopic and Structural Insights

The study of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, which are structurally related to 2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-imine, reveals significant insights into their spectroscopic properties and structural characteristics. These compounds exhibit solvatochromism due to hydrogen-bonding interactions, suggesting potential applications in sensing and molecular recognition technologies. The aromatic character of these compounds, as evidenced by X-ray crystallography and NMR spectroscopy, indicates their utility in developing novel materials with enhanced electronic and optical properties (Nakai et al., 2003).

Schiff Base Ligands and Coordination Complexes

Research on Schiff base ligands derived from pyrazole-acetamide indicates their potential in metal coordination chemistry. These compounds have been shown to form stable complexes with metals, highlighting their applicability in the synthesis of coordination polymers with specific magnetic, optical, or catalytic properties (Hayvalı et al., 2010).

Catalytic Applications

Ionic liquids containing pyrazole derivatives have demonstrated effectiveness as catalytically active solvents in the synthesis of 4H-pyrans derivatives. This highlights their potential in green chemistry applications, offering a recyclable and environmentally friendly reaction medium for various organic transformations (Peng & Song, 2007).

Synthetic Utility in Alkaloid Synthesis

The utility of pyrazoline derivatives in the stereoselective synthesis of polycyclic structures through photoinduced intramolecular reactions has been explored. This methodology paves the way for the concise synthesis of complex natural products and alkaloids, demonstrating the versatility of pyrazolines in synthetic organic chemistry (Pla et al., 2014).

Antioxidant Activity and Metal Coordination

Pyrazole-acetamide derivatives have shown significant antioxidant activity, which, combined with their ability to form metal coordination complexes, suggests potential applications in medicinal chemistry and materials science (Chkirate et al., 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level. This is particularly relevant for compounds that have biological activity.

Safety and Hazards

Safety and hazard analysis involves studying the compound’s toxicity, flammability, and environmental impact. This can also include information on safe handling and storage procedures.